Cas no 1219906-65-6 (3-[4-(3-chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine)

3-[4-(3-Chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine is a heterocyclic compound featuring a pyridazine core substituted with a piperazine-linked benzenesulfonyl moiety and a pyrrolidine group. Its molecular structure suggests potential utility as an intermediate in pharmaceutical synthesis or as a ligand in medicinal chemistry research. The presence of the chloro-methoxybenzenesulfonyl group enhances its reactivity, while the pyrrolidine substitution may influence binding affinity in biological systems. This compound is of interest for its modular design, allowing for further derivatization, and its balanced physicochemical properties, which may facilitate solubility and stability in experimental applications. Suitable for specialized organic synthesis and drug discovery efforts.
3-[4-(3-chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine structure
1219906-65-6 structure
Product Name:3-[4-(3-chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine
CAS No:1219906-65-6
MF:C19H24ClN5O3S
MW:437.943561553955
CID:5472625
Update Time:2025-10-23

3-[4-(3-chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(3-chloro-4-methoxyphenyl)sulfonylpiperazin-1-yl]-6-pyrrolidin-1-ylpyridazine
    • 3-[4-(3-chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine
    • Inchi: 1S/C19H24ClN5O3S/c1-28-17-5-4-15(14-16(17)20)29(26,27)25-12-10-24(11-13-25)19-7-6-18(21-22-19)23-8-2-3-9-23/h4-7,14H,2-3,8-13H2,1H3
    • InChI Key: QENSLCNQIRBVKH-UHFFFAOYSA-N
    • SMILES: C1(N2CCN(S(C3=CC=C(OC)C(Cl)=C3)(=O)=O)CC2)=NN=C(N2CCCC2)C=C1

3-[4-(3-chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine Pricemore >>

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Life Chemicals
F2790-0363-2μmol
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1219906-65-6 90%+
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F2790-0363-2mg
3-[4-(3-chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine
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F2790-0363-3mg
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F2790-0363-4mg
3-[4-(3-chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine
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Life Chemicals
F2790-0363-5mg
3-[4-(3-chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine
1219906-65-6 90%+
5mg
$103.5 2023-05-16
Life Chemicals
F2790-0363-10mg
3-[4-(3-chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine
1219906-65-6 90%+
10mg
$118.5 2023-05-16

3-[4-(3-chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine Related Literature

Additional information on 3-[4-(3-chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine

Comprehensive Overview of 3-[4-(3-chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine (CAS No. 1219906-65-6)

In the rapidly evolving field of pharmaceutical and chemical research, 3-[4-(3-chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine (CAS No. 1219906-65-6) has emerged as a compound of significant interest. This molecule, characterized by its complex structure featuring a pyridazine core substituted with piperazine and pyrrolidine moieties, is widely studied for its potential applications in medicinal chemistry and drug development. Researchers and industry professionals are increasingly focusing on this compound due to its unique physicochemical properties and promising biological activity.

The molecular structure of 3-[4-(3-chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine incorporates several pharmacologically relevant functional groups. The presence of both chloro and methoxy substituents on the benzene ring enhances its potential for selective interactions with biological targets. Meanwhile, the piperazine and pyrrolidine components contribute to the compound's solubility profile and bioavailability, making it particularly interesting for drug discovery applications.

Recent studies have explored the potential of CAS 1219906-65-6 in addressing current challenges in therapeutic development. With the growing demand for novel treatments in areas such as neurological disorders and metabolic diseases, this compound's structural features make it a valuable scaffold for designing new drug candidates. The pharmaceutical industry is particularly interested in how modifications to the pyridazine core might yield derivatives with improved efficacy and safety profiles.

From a synthetic chemistry perspective, 3-[4-(3-chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine presents interesting challenges and opportunities. The compound's synthesis typically involves multi-step procedures that highlight modern techniques in heterocyclic chemistry. Researchers are actively investigating more efficient synthetic routes to produce this molecule and its analogs, with particular attention to green chemistry principles and atom economy.

The physicochemical properties of CAS 1219906-65-6 have been the subject of detailed characterization. Its molecular weight, solubility parameters, and stability under various conditions are well-documented, providing valuable data for formulation scientists. These properties are crucial for understanding the compound's behavior in biological systems and for developing appropriate delivery systems in potential pharmaceutical applications.

In the context of current pharmaceutical trends, 3-[4-(3-chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine aligns with several important research directions. The compound's structural features make it relevant to studies of targeted drug delivery, a hot topic in precision medicine. Additionally, its potential as a kinase inhibitor scaffold connects it to ongoing research in cancer therapeutics and other signaling pathway-related disorders.

Analytical methods for characterizing and quantifying CAS 1219906-65-6 have been developed using advanced techniques such as HPLC, LC-MS, and NMR spectroscopy. These methods are essential for quality control in research settings and potential manufacturing processes. The establishment of robust analytical protocols has facilitated more detailed studies of the compound's purity, stability, and potential degradation pathways.

The safety profile of 3-[4-(3-chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine has been investigated in preliminary studies, though comprehensive toxicological data continues to be developed. Researchers emphasize the importance of thorough evaluation of novel compounds like this one, particularly in light of increasing regulatory requirements for new chemical entities in pharmaceutical development.

From a commercial perspective, the market for specialized chemical compounds like CAS 1219906-65-6 has grown significantly in recent years. Pharmaceutical companies and research institutions are increasingly seeking high-quality, well-characterized compounds for their drug discovery programs. This demand has led to improved availability of the compound from specialty chemical suppliers, along with more detailed technical documentation.

Future research directions for 3-[4-(3-chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine are likely to focus on structure-activity relationship studies. By systematically modifying various parts of the molecule, scientists hope to identify analogs with optimized pharmacological properties. Such efforts could lead to the development of novel therapeutic agents addressing unmet medical needs in various disease areas.

In conclusion, 3-[4-(3-chloro-4-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyridazine (CAS No. 1219906-65-6) represents an important compound in contemporary medicinal chemistry research. Its unique structural features, combined with promising biological activity, make it a valuable subject for ongoing investigation. As research continues to uncover its full potential, this compound may contribute significantly to advances in pharmaceutical science and therapeutic development.

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